4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)-

• CAS No.: 105277-69-8
• Molecular Formula: C12H11ClO3
• Molecular Weight: 238.66 g/mol
• IUPAC Name: 7-(3-chloropropoxy)chromen-4-one
• InChI: InChI=1S/C12H11ClO3/c13-5-1-6-15-9-2-3-10-11(14)4-7-16-12(10)8-9/h2-4,7-8H,1,5-6H2
• InChI Key: TXKUJOMDRORGNV-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1OCCCCl)OC=CC2=O
• Synonyms: 7-(3-chloropropoxy)-4H-chroMen-4-one

Description

4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)-, also known as 4H-1-Benzopyran-4-one, 7-(3-chloropropoxy)-, is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-hydroxy-4H-1-benzopyran-4-one, VII (40.5 g; 0.25 mole; prepared according to G. N. Dorafeenko and V. V. Tkachenko, Chem. Heterocyclic Compounds, 1972 (8) 935), 1-bromo-3-chloropropane (78.5 g; 0.50 mole) and anhydrous potassium carbonate (49 g; 0.50 mole) in 1000 ml of acetone was heated at reflux for 16 hours. The mixture was filtered through celite and concentrated in vacuo. The thick red oil which remained was triturated with ether, upon which 57.8 g (97%) of the title compound was obtained, mp 72°-73° C.